N-(6-bromobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H11BrN2OS2/c1-20-11-5-2-9(3-6-11)14(19)18-15-17-12-7-4-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: DOKLEYREKIYRNN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br
• Molecular Formula: C15H11BrN2OS2
• Molecular Weight: 379.3 g/mol

Description

The compound “N-(6-bromobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide” is a derivative of benzo[d]thiazol-2-yl. Benzo[d]thiazol-2-yl is a heterocyclic compound that contains a benzene ring fused to a thiazole ring.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a related compound, 6-bromobenzo[d]thiazol-2(3H)-one, has been used to synthesize a series of 1,2,3-triazole derivatives. This was achieved through a 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Evaluation

The study by Tiwari et al. (2017) describes the microwave-assisted synthesis of Schiff’s bases containing thiadiazole and benzamide groups, known for their significant biological properties. These compounds demonstrated promising in vitro anticancer activity against various human cancer cell lines, suggesting the potential of related benzamide derivatives in cancer research (Tiwari et al., 2017).

Synthesis of Benzamide Derivatives

Saeed and Rafique (2013) reported on the efficient synthesis of novel N-(3-(benzo[d]thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides. This synthesis route might be relevant for creating derivatives of "N-(6-bromobenzo[d]thiazol-2-yl)-4-(methylthio)benzamide," highlighting the chemical versatility and potential applications in material science or drug design (Saeed & Rafique, 2013).

Antimicrobial Activity of Benzothiazole Derivatives

Palkar et al. (2017) explored the synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as a novel class of antibacterial agents. Compounds in this study showed significant activity against bacterial strains, indicating the potential of benzothiazole derivatives, including those structurally related to "this compound," in developing new antimicrobial agents (Palkar et al., 2017).

Thiazolides as a Novel Class of Anti-Infective Drugs

The work by Hemphill and Müller (2012) discusses thiazolides, a novel class of drugs with activity against a wide range of pathogens and proliferating mammalian cells. Although the focus is on nitazoxanide, the discussion offers insights into the potential of thiazole-containing compounds, such as "this compound," for various therapeutic applications, especially in anti-infective drug development (Hemphill & Müller, 2012).